Cas no 46721-83-9 (Benzenecarboximidoyl chloride, N-(phenylmethyl)-)

Benzenecarboximidoyl chloride, N-(phenylmethyl)- structure
46721-83-9 structure
Product Name:Benzenecarboximidoyl chloride, N-(phenylmethyl)-
CAS No:46721-83-9
MF:C14H12ClN
MW:229.704782485962
CID:2694084
PubChem ID:3819706
Update Time:2025-04-21

Benzenecarboximidoyl chloride, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • N-benzylbenzenecarboximidoyl chloride
    • UIUSXFZPHSUSGX-UHFFFAOYSA-N
    • Benzenecarboximidoyl chloride, N-(phenylmethyl)-
    • N-Benzyl-benzimidoyl chloride
    • (Z)-N-benzylbenzimidoyl chloride
    • 46721-83-9
    • SCHEMBL7466196
    • DTXSID00396859
    • n-benzylbenzimidoyl chloride
    • PhCCl=NCH2Ph
    • Inchi: 1S/C14H12ClN/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2/b16-14-
    • InChI Key: UIUSXFZPHSUSGX-PEZBUJJGSA-N
    • SMILES: Cl/C(/C1C=CC=CC=1)=N\CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.0658271Da
  • Monoisotopic Mass: 229.0658271Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.4Ų
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